2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate

• Molecular Formula: C20H22Cl2N2O3
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C20H22Cl2N2O3/c1-3-24(4-2)11-12-27-20(26)14-5-8-16(9-6-14)23-19(25)17-10-7-15(21)13-18(17)22/h5-10,13H,3-4,11-12H2,1-2H3,(H,23,25)
• InChI Key: YHALWZPROJMIQR-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate, also known as DADB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a member of the benzoate ester family and has a molecular formula of C20H22Cl2N2O3.

Mechanism of Action

The mechanism of action of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is not fully understood, but studies have shown that it interacts with proteases and other enzymes involved in various biological processes. 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has been shown to bind to the active site of proteases and undergo a cleavage reaction, resulting in the release of a fluorescent moiety. This reaction can be used to monitor protease activity in real-time.
Biochemical and Physiological Effects:
2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has been shown to have minimal toxicity and does not exhibit any significant side effects in laboratory experiments. In vitro studies have shown that 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is stable in various biological environments and exhibits high selectivity towards proteases. Additionally, 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has been shown to have anti-tumor activity in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate in laboratory experiments is its high selectivity towards proteases, making it a valuable tool for the detection of protease activity in biological systems. Additionally, 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is stable in various biological environments and has minimal toxicity, making it a safe and reliable tool for scientific research.
However, one of the limitations of using 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is relatively expensive compared to other fluorescent probes, which can limit its accessibility to researchers with limited funding.

Future Directions

There are several future directions for the research and development of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate. One potential area of focus is the optimization of the synthesis method to produce 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate in larger quantities and with higher purity. Additionally, further studies are needed to fully understand the mechanism of action of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate and its interactions with proteases and other enzymes.
Another potential direction is the development of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate-based therapeutics for the treatment of cancer and other diseases. Further studies are needed to determine the optimal dosage and administration route for 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate-based drugs and to evaluate their safety and efficacy in animal models and clinical trials.
Conclusion:
In conclusion, 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate is a promising compound with potential applications in various areas of scientific research. Its high selectivity towards proteases and minimal toxicity make it a valuable tool for the detection of protease activity in biological systems. Additionally, 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has shown anti-tumor activity and has potential as a therapeutic agent for the treatment of cancer. Further research is needed to fully understand the mechanism of action of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate and to explore its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate involves the reaction of 2-(diethylamino)ethanol with 4-[(2,4-dichlorobenzoyl)amino]benzoic acid in the presence of a catalyst. The reaction yields 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate as a white crystalline solid with a high purity level. This method of synthesis has been optimized to produce 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate in large quantities and with high purity.

Scientific Research Applications

2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has been extensively studied for its potential applications in various areas of scientific research. One of the main areas of focus has been its use as a fluorescent probe for the detection of proteases. 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has been shown to be highly selective and sensitive towards various proteases, making it a promising tool for the detection of protease activity in biological systems.
Another area of research has been the use of 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate as a potential therapeutic agent for the treatment of cancer. Studies have shown that 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate exhibits anti-tumor activity by inducing apoptosis in cancer cells. Additionally, 2-(Diethylamino)ethyl 4-[(2,4-dichlorobenzoyl)amino]benzoate has been shown to inhibit the migration and invasion of cancer cells, making it a promising candidate for the development of anti-cancer drugs.